Cas no 27623-05-8 (6-(4-methylphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-(4-methylphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 27623-05-8
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 289145
• PubChem ID: 7063879
• Update Time: 2025-04-19

6-(4-methylphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one,3,4-dihydro-6-(4-methylphenyl)-3-thioxo-
• 6-(4-METHYLPHENYL)-3-THIOXO-3,4-DIHYDRO-1,2,4-TRIAZIN-5(2H)-ONE
• 6-(4-methylphenyl)-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• Z126932670
• SB73435
• BS-22180
• 6-(4-methylphenyl)-3-sulfanylidene-2H-1,2,4-triazin-5-one
• CBA62305
• 3-Thioxo-6-(p-tolyl)-3,4-dihydro-1,2,4-triazin-5(2H)-one
• CS-0212977
• DTXSID90427686
• BP-11241
• EN300-15262
• MFCD07687288
• AKOS009041268
• 27623-05-8
• HMS1751B06
• SCHEMBL4354117
• 6-(4-methylphenyl)-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one

• MDL： MFCD07687288
• Inchi： 1S/C10H9N3OS/c1-6-2-4-7(5-3-6)8-9(14)11-10(15)13-12-8/h2-5H,1H3,(H2,11,13,14,15)
• InChI Key： ZHWHQITXIZRAGM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(N1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 219.04677
• Monoisotopic Mass: 219.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.707
• PSA: 53.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones